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Bioaccumulation Potential of Cloransulam-Methyl

The table below summarizes the core findings from a study that directly investigated the bioaccumulation

and residue levels of cloransulam-methyl in a mammalian system.

Aspect Experimental Findings

Study Organism Lactating goats [1].

Exposure Oral dose for 5 consecutive days at approximately 10 mg/kg (dietary

equivalent), roughly 2225 times the maximum expected dietary exposure for
dairy animals [1].

Elimination 99.9% of the recovered radioactive dose was excreted via urine and feces,
indicating rapid elimination from the body [1].

Tissue Residues Highest residues found in kidneys: 0.122 - 0.128 mg equiv./kg (for different
radiolabels). Liver contained <0.003 mg/kg. Only one metabolite (cloransulam)

was identified in the liver at low levels (0.005 mg/kg) [1].

Bioaccumulation
Conclusion

The data indicates a very low bioaccumulation potential in ruminants. For

animals exposed to anticipated dietary levels, total residues of parent
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Aspect Experimental Findings

compound and metabolites would not be expected to exceed 50 ng/kg
(0.00005 mg/kg) in kidney and liver [1].

Ecological Impact and Soil Dynamics

While not direct measures of bioaccumulation, studies on soil ecosystems provide context for the

environmental behavior of cloransulam-methyl. The following table outlines its effects on earthworms and

soil microorganisms.

Indicator Experimental Findings

Earthworm
Toxicity

Induced oxidative stress in earthworms (Eisenia fetida), leading to increased levels

of reactive oxygen species (ROS), activation of antioxidant enzymes (SOD, CAT), and
cellular damage (MDA, 8-OHdG) [2]. Co-exposure with Titanium Dioxide

Nanoparticles (TiO₂NPs) enhanced this toxicity [2].

Soil Microbes Affected the community structure of soil microorganisms. Altered the abundance of

functional genera related to the nitrogen cycle and increased populations of bacteria
capable of degrading pesticides [3]. It was found to inhibit the nitrification process
in soil [3].

Persistence
(Half-life)

Reported field half-life in soil ranges from 13 to 28 days [2] [3]. Despite this, residues

have been reported to cause harm to sensitive succeeding crops even a year after
application [2].

Detailed Experimental Protocols

To assess the bioaccumulation potential and ecological impact of cloransulam-methyl, researchers employ

specific and rigorous experimental models.

Mammalian Bioaccumulation Study Protocol
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Test System: Lactating goats were used as a model for ruminant animals [1].

Dosing: Each animal received a daily oral dose of radiolabeled cloransulam-methyl (labeled either
on the aniline ring or the triazolopyrimidine ring) for five consecutive days. The dose was deliberately

high to detect potential residue accumulation [1].
Sample Collection: Over the study period, milk, urine, and feces were collected. After sacrifice,

tissues including liver, kidney, fat, muscle, and blood were collected [1].
Analysis: All samples were analyzed for radioactive content to determine total residue levels.

Residues in key tissues (kidney, liver, milk) were further extracted and characterized to identify the
chemical nature of the residue (parent compound or metabolites) [1].

Earthworm Ecotoxicology Study Protocol

Test System: The earthworm Eisenia fetida, a standard model organism in soil toxicology, was used

[2].
Exposure: Earthworms were exposed to cloransulam-methyl alone (at 0.1 and 1 mg/kg) and in

combination with TiO₂NPs (10 mg/kg) in artificial soil for 28 and 56 days [2].
Biomarker Analysis: After exposure, the following biomarkers were measured in the earthworms to

assess toxicity [2]:
Oxidative Stress: Reactive oxygen species (ROS) levels.

Antioxidant Defense: Activities of superoxide dismutase (SOD), catalase (CAT), and
glutathione S-transferase (GST).

Oxidative Damage: Levels of malondialdehyde (MDA) and 8-hydroxydeoxyguanosine (8-
OHdG).

Gene Expression: Relative expression of stress-related genes (Hsp70, CRT, TCTP, ANN).
Data Integration: The Integrated Biomarker Response (IBR) index was calculated to combine the

data from all biomarkers into a comprehensive assessment of toxicity [2].

Relationship Between Assessment Methods

The following diagram illustrates the logical relationship between the different experimental approaches

used to assess the environmental impact and bioaccumulation potential of cloransulam-methyl, connecting

exposure pathways to measured effects.
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The evidence strongly indicates that cloransulam-methyl has a very low potential for bioaccumulation in

mammals, as demonstrated by its rapid elimination and minimal tissue retention in goats [1]. Its primary

environmental concern appears to be its potential to induce oxidative stress in soil organisms like

earthworms and to disrupt nitrogen-cycle microorganisms in the soil [2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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